Cas no 1225707-52-7 (2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene)

• Product Name: 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene
• CAS No: 1225707-52-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5805443
• PubChem ID: 82075295
• Update Time: 2025-05-20

2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene
• 1225707-52-7
• EN300-1829616

• Inchi： 1S/C12H13NO/c1-9-3-4-10(2)11(7-9)12(5-6-12)13-8-14/h3-4,7H,5-6H2,1-2H3
• InChI Key： LPPJGYJKXKHIBG-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=C(C)C=CC=2C)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene

Introduction to 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene (CAS No: 1225707-52-7)

2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene, identified by the chemical compound code CAS No: 1225707-52-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of isocyanates, which are known for their versatile reactivity and utility in synthetic chemistry. The structural uniqueness of 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene lies in its combination of a cyclopropyl group and an isocyanate functional group, both of which contribute to its distinctive chemical properties and potential applications.

The isocyanate functional group (-N=C=O) is a highly reactive site in 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene, enabling it to participate in a variety of chemical reactions such as polymerization, condensation, and urethane formation. This reactivity makes the compound a valuable intermediate in the synthesis of polymers, coatings, and specialty chemicals. Additionally, the presence of the cyclopropyl ring introduces steric and electronic effects that can influence the molecule's interactions with biological targets, making it a promising candidate for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of isocyanate-containing compounds. The unique structural features of 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene have prompted researchers to investigate its possible applications in medicinal chemistry. Studies have begun to uncover its potential as a scaffold for developing novel therapeutic agents. For instance, the interaction between the isocyanate group and biological molecules such as proteins and enzymes has been studied for its ability to modulate enzyme activity and binding affinities. This has opened up avenues for designing molecules with specific biological activities.

One of the most intriguing aspects of 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene is its role in the development of bioactive molecules. Researchers have leveraged its reactivity to synthesize derivatives that exhibit inhibitory effects on various targets relevant to human health. The cyclopropyl moiety, in particular, has been found to enhance binding interactions by introducing rigidity and specific spatial orientation. This has led to the exploration of 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene as a precursor for small-molecule drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

The synthesis of 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the isocyanate group necessitates stringent conditions to prevent unwanted side reactions such as polymerization or decomposition. Advanced synthetic methodologies, including catalytic processes and controlled reaction conditions, have been employed to achieve efficient production. These efforts are crucial for providing sufficient quantities of the compound for further research and development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental design and helped in identifying key structural modifications that could enhance its pharmacological properties. By integrating experimental data with computational simulations, researchers can accelerate the discovery process and develop more effective therapeutic strategies.

The agrochemical sector has also shown interest in 2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene due to its potential as a precursor for novel pesticides and crop protection agents. Isocyanate-based compounds have demonstrated efficacy in controlling pests and diseases by interfering with their biological processes. The unique structure of this molecule allows for tailored modifications that can improve its environmental compatibility while maintaining high activity against target organisms. Such developments are essential for addressing the growing challenges in global agriculture.

In conclusion,2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene (CAS No: 1225707-52-7) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its reactive isocyanate group and distinctive cyclopropyl moiety make it a versatile building block for synthetic chemistry. Ongoing research continues to uncover new possibilities for leveraging this molecule's potential in developing innovative solutions for health and agriculture. As our understanding of its properties grows,2-(1-isocyanatocyclopropyl)-1,4-dimethylbenzene is poised to play an increasingly important role in future scientific advancements.